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Compound of Interest

Compound Name: 2,3-Dichlorobenzylamine

Cat. No.: B1296994 Get Quote

This document provides critical safety protocols and logistical guidance for the handling and

disposal of 2,3-Dichlorobenzylamine (CAS No. 39226-95-4). It is intended for laboratory

personnel, including researchers, scientists, and drug development professionals, to ensure

safe operational procedures and mitigate risks associated with this corrosive chemical.

1. Hazard Identification and Personal Protective Equipment (PPE)

2,3-Dichlorobenzylamine is classified as a corrosive material that causes severe skin burns

and eye damage[1][2]. Adherence to proper PPE protocols is mandatory to prevent exposure.
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Protection Type Recommended PPE Specifications & Notes

Eye/Face Protection
Safety Goggles and Face

Shield

Goggles should conform to

European standard EN 166[1].

A face shield should be worn in

situations with a splash

hazard[3][4][5].

Hand Protection Chemical-Resistant Gloves

Wear protective gloves. Nitrile

gloves offer broad short-term

protection, but for prolonged

contact or handling of

corrosive substances,

neoprene gloves are

recommended[1][5]. Always

inspect gloves before use and

consult the manufacturer's

resistance guide.

Body Protection
Chemical-Resistant Apron or

Coverall

Wear appropriate protective

clothing to prevent skin

exposure[1]. A lab coat is a

minimum requirement. For

larger quantities or splash

risks, a chemical-resistant

apron or coverall is

necessary[5].

Respiratory Protection Respirator (as needed)

Use in well-ventilated areas[1].

If ventilation is inadequate or

exposure limits may be

exceeded, a NIOSH/MSHA or

European Standard EN 136

approved respirator with a type

ABEK (EN14387) filter is

required[1][3][4].

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.fishersci.co.uk/store/msds?partNumber=10170032&productDescription=2%2C3-Dichlorobenzylamine%2C+98%25%2C+Acros+Organics&countryCode=GB&language=en
https://www.sigmaaldrich.com/JP/ja/product/aldrich/539341
https://www.sigmaaldrich.com/JP/ja/product/aldrich/539341
https://trimaco.com/blog/what-ppe-must-be-worn-when-using-chemicals/
https://www.fishersci.co.uk/store/msds?partNumber=10170032&productDescription=2%2C3-Dichlorobenzylamine%2C+98%25%2C+Acros+Organics&countryCode=GB&language=en
https://trimaco.com/blog/what-ppe-must-be-worn-when-using-chemicals/
https://www.fishersci.co.uk/store/msds?partNumber=10170032&productDescription=2%2C3-Dichlorobenzylamine%2C+98%25%2C+Acros+Organics&countryCode=GB&language=en
https://trimaco.com/blog/what-ppe-must-be-worn-when-using-chemicals/
https://www.fishersci.co.uk/store/msds?partNumber=10170032&productDescription=2%2C3-Dichlorobenzylamine%2C+98%25%2C+Acros+Organics&countryCode=GB&language=en
https://www.fishersci.co.uk/store/msds?partNumber=10170032&productDescription=2%2C3-Dichlorobenzylamine%2C+98%25%2C+Acros+Organics&countryCode=GB&language=en
https://www.sigmaaldrich.com/JP/ja/product/aldrich/539341
https://www.sigmaaldrich.com/JP/ja/product/aldrich/539341
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1296994?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Footwear Closed-Toe Shoes

Shoes must cover the entire

foot to protect against spills[6]

[7].

2. Emergency First-Aid Procedures

Immediate and appropriate first aid is crucial in the event of exposure.

Exposure Route First-Aid Protocol

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, including under the eyelids.

Remove contact lenses if present and easy to

do. Seek immediate medical attention[1].

Skin Contact

Immediately wash off with soap and plenty of

water while removing all contaminated clothing

and shoes. Seek immediate medical

attention[1].

Inhalation

Move the person to fresh air. If breathing is

difficult, administer oxygen. If the person is not

breathing, give artificial respiration. Seek

immediate medical attention[1][2].

Ingestion

Rinse mouth with water. Do NOT induce

vomiting. Never give anything by mouth to an

unconscious person. Call a physician or Poison

Control Center immediately[1][2].

Operational and Disposal Plans
1. Safe Handling and Storage

Handling: Always handle 2,3-Dichlorobenzylamine in a well-ventilated area, preferably

within a chemical fume hood. Avoid breathing vapors or mist. Prevent contact with skin,

eyes, and clothing.
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Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place[8]. Keep

away from incompatible materials such as strong oxidizing agents and strong acids[8]. The

storage class is 8A - Combustible corrosive hazardous materials[3][4].

2. Spill Management Protocol

In the event of a spill, follow these steps to ensure safety and proper cleanup:

Evacuate: Immediately evacuate the spill area.

Isolate: Secure the area and prevent entry.

Decontaminate: If you have come into contact with the chemical, immediately follow the

appropriate first-aid procedures. Remove any contaminated clothing.

Ventilate: Ensure the area is well-ventilated.

Contain & Absorb: For small spills, use an inert absorbent material (e.g., sand, vermiculite) to

contain and absorb the liquid.

Collect: Carefully collect the absorbed material into a suitable, labeled container for

hazardous waste.

Clean: Clean the spill area thoroughly with a suitable decontamination solution.

Dispose: Dispose of all contaminated materials as hazardous waste.

3. Disposal Plan

All waste containing 2,3-Dichlorobenzylamine must be treated as hazardous waste.

Waste Collection: Collect all chemical waste in sturdy, leak-proof, and clearly labeled

containers[9]. Do not mix with other waste streams unless compatibility is confirmed.

Container Disposal: Empty containers must be handled with care. The first rinse of a

container that held 2,3-Dichlorobenzylamine must be collected and disposed of as

hazardous waste[9]. For highly toxic chemicals (LD50 < 50mg/kg), the first three rinses must
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be collected as hazardous waste[9]. After thorough rinsing and air-drying, the container can

be disposed of according to institutional guidelines.

Disposal Route: Dispose of contents and containers at an approved waste disposal plant[8]

[10]. Follow all local, state, and federal regulations for hazardous waste disposal.

Quantitative Data Summary
Property Value

CAS Number 39226-95-4[1]

Molecular Formula C7 H7 Cl2 N[1]

Molecular Weight 176.04 g/mol [3]

Boiling Point 136-140 °C at 18 mmHg[3]

Density 1.321 g/mL at 25 °C[3]

Flash Point 105 °C (221 °F) - closed cup[3]

Refractive Index n20/D 1.583 (lit.)[3]

Diagrams
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Chemical Spill Occurs

Evacuate Immediate Area

Don Personal Protective Equipment (PPE)

Contain Spill with Absorbent Material

Neutralize (if applicable)

Clean Up Residue

Dispose of Waste in Labeled Container

Report Incident to Supervisor

Click to download full resolution via product page

Caption: Workflow for handling a chemical spill.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1296994?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1296994?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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